Cas no 83563-61-5 (D-Galactose,3-O-(N-acetyl-a-neuraminosyl)-)

• Product Name: D-Galactose,3-O-(N-acetyl-a-neuraminosyl)-
• CAS No: 83563-61-5
• MF: C₁₇H₂₉NO₁₄
• MW: 471.410466909409
• CID: 723635
• PubChem ID: 101920106
• Update Time: 2025-10-29

D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- Chemical and Physical Properties

Names and Identifiers

• D-Galactose,3-O-(N-acetyl-a-neuraminosyl)-
• 3-O-{(6R)-5-Amino-3,5-dideoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]- β-L-threo-hex-2-ulopyranonosyl}-D-galactopyranose
• 3'-SIALYLGALACTOSE
• N-acetylneuraminyl-(2-3)-galactose
• Sia--2,3-Gal
• 3-Sialyl-D-galactose
• 3-O-(N-Acetyl-α-Neuraminosyl)-D-Galactose
• D-Galactose, 3-O-(N-acetyl-α-neuraminosyl)-

• Inchi： 1S/C17H29NO14/c1-6(22)18-11-7(23)2-17(16(29)30,32-15(11)13(28)9(25)4-20)31-14(10(26)5-21)12(27)8(24)3-19/h5,7-15,19-20,23-28H,2-4H2,1H3,(H,18,22)(H,29,30)/t7-,8+,9+,10-,11+,12-,13+,14+,15+,17+/m0/s1
• InChI Key： RYXGNICFFBWCJA-LRRROBGASA-N
• SMILES： O([C@@]1(C[C@H](O)[C@@H](NC(=O)C)[C@]([H])([C@H](O)[C@H](O)CO)O1)C(=O)O)[C@]([H])([C@@H](O)C=O)[C@@H](O)[C@H](O)CO

Computed Properties

• Exact Mass: 338.260966
• Monoisotopic Mass: 338.260966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: -5.9

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 990.9±65.0 °C(Predicted)
• PSA: 252.85000
• LogP: -5.52470
• pka: 1.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on D-Galactose,3-O-(N-acetyl-a-neuraminosyl)-

Comprehensive Guide to D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- (CAS No. 83563-61-5): Properties, Applications, and Research Insights

D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- (CAS No. 83563-61-5) is a specialized carbohydrate derivative that plays a crucial role in glycobiology and biomedical research. This compound, often referred to as a sialylated galactose derivative, is gaining attention due to its unique structural properties and potential applications in drug development, diagnostics, and nutritional science. As researchers delve deeper into the world of glycans and their biological functions, compounds like 3-O-(N-acetylneuraminyl)-D-galactose are becoming increasingly important in understanding cell-cell interactions and immune responses.

The molecular structure of D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- features a galactose moiety linked to N-acetylneuraminic acid (sialic acid) through an α-glycosidic bond at the 3-position. This specific configuration makes it particularly interesting for studying glycan-protein interactions and cell surface recognition processes. Recent studies have shown that such sialylated carbohydrates are involved in various biological phenomena, including pathogen recognition, cancer metastasis, and inflammatory responses, making them hot topics in current glycobiology research.

In the pharmaceutical industry, D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- serves as a valuable reference standard and building block for the synthesis of more complex glycoconjugates. Researchers are particularly interested in its potential for developing glycan-based therapeutics and diagnostic tools, especially in areas like vaccine development and targeted drug delivery systems. The compound's ability to mimic natural cell surface glycans makes it useful for studying viral entry mechanisms, including those of influenza and coronaviruses, which has become especially relevant in post-pandemic research.

The analytical characterization of 3-O-sialylgalactose typically involves advanced techniques such as mass spectrometry, NMR spectroscopy, and high-performance liquid chromatography (HPLC). These methods are essential for quality control in research applications and for verifying the compound's purity in various experimental settings. With the growing demand for well-characterized carbohydrate standards in glycoscience research, CAS 83563-61-5 has become an important reference material in many laboratories worldwide.

From a commercial perspective, the market for specialized carbohydrates like D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- has been steadily growing, driven by increasing research in glycobiology and the development of glycan-based pharmaceuticals. The compound is typically supplied by specialty chemical manufacturers and is available in various quantities for research purposes. Its stability and solubility properties make it suitable for a range of experimental conditions, though proper storage at controlled temperatures is recommended to maintain its integrity.

Recent advancements in glycosylation engineering and synthetic biology have opened new possibilities for the production and modification of compounds like D-Galactose,3-O-(N-acetyl-a-neuraminosyl)-. Enzymatic synthesis methods are being developed to create these structures more efficiently, which could lead to broader accessibility for research applications. Additionally, the integration of artificial intelligence in glycobiology research is helping scientists predict and design novel glycan structures with specific biological activities, potentially revolutionizing how we approach carbohydrate-based therapeutics.

For researchers working with sialylated oligosaccharides, proper handling and characterization of D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- are essential. The compound's hygroscopic nature requires careful storage, typically under inert atmosphere or desiccated conditions. When designing experiments, scientists should consider factors such as buffer composition, temperature, and potential enzymatic degradation to ensure reliable results in studies involving this important carbohydrate derivative.

The future research directions for CAS 83563-61-5 are likely to focus on its applications in immunotherapy, microbiome studies, and precision medicine. As our understanding of the human glycome expands, compounds like 3-O-(N-acetylneuraminyl)-D-galactose will continue to play a pivotal role in bridging the gap between basic glycobiology research and clinical applications. The ongoing development of glycan arrays and other high-throughput screening platforms is expected to further illuminate the biological significance of this and related carbohydrate structures.

In conclusion, D-Galactose,3-O-(N-acetyl-a-neuraminosyl)- represents an important tool in modern glycoscience research. Its unique structural features and biological relevance make it valuable for diverse applications ranging from basic research to potential therapeutic development. As glycobiology continues to emerge as a key discipline in life sciences, the demand for well-characterized compounds like CAS 83563-61-5 is expected to grow, driving further innovation in this exciting field of study.